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Compound of Interest

Compound Name: ERK Inhibitor II, Negative Control

CAS No.: 1177970-73-8

Cat. No.: B3061510 Get Quote

This guide outlines the technical specifications and mandatory safety protocols for the disposal

of ERK Inhibitor II, Negative Control (FR180209).

Critical Safety Notice: Do not assume "Negative Control" implies biological inertness. While

FR180209 is inactive against ERK1/2, it is a potent inhibitor of Aurora B kinase (IC₅₀ ~1 µM)

and Chk2. It must be handled and disposed of with the same rigor as a bioactive cytotoxic

agent.

Chemical Profile & Hazard Identification
Before disposal, verify the chemical identity to ensure segregation from incompatible waste

streams (e.g., strong oxidizers).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3061510?utm_src=pdf-interest
https://www.benchchem.com/product/b3061510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature ERK Inhibitor II (Active) Negative Control (Target)

Common Name FR180204 FR180209

CAS Number 865362-74-9 1177970-73-8

Formula C₁₈H₁₃N₇ C₁₈H₁₂N₆O

Structure Pyrazolopyridazinamine Pyrazolopyridazine derivative

Biological Activity Potent ERK1/2 Inhibitor
Aurora B / Chk2 Inhibitor (ERK

Inactive)

Solubility DMSO (10 mg/mL) DMSO (10 mg/mL)

Hazard Class Irritant (Skin/Eye), Toxic Treat as Toxic/Bioactive

Core Directive: Treat FR180209 as a Hazardous Chemical Waste. Under no circumstances

should this compound be disposed of via municipal drains or standard refuse.

Waste Stream Segregation Logic
Effective disposal requires separating the compound based on its physical state and solvent

carrier. Use the following decision logic to categorize your waste.

Waste Generation
(FR180209) Physical State?

Solid / Powder
(Lyophilized)

Powder

Liquid SolutionStock/Working Soln

Trace Contamination
(Tips, Tubes)

Consumables

Solid Hazardous Waste
(Tag: Toxic/Bioactive)

Sealed Container

Solvent Type?

Solid Biohazard/Chem
(Yellow Bag/Bin)

DMSO / Ethanol
(Organic)>5% Organic

Aqueous Buffer
(< 5% Organic)

Mostly Water

Organic Solvent Waste
(High BTU Incineration)

Aqueous Hazardous Waste
(Chemical Treatment)
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Figure 1: Decision matrix for segregating FR180209 waste streams based on physical state

and solvent composition.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)
Applicability: Expired vials, spilled powder, or residual solids.

Containment: Do not empty the vial. Keep the substance in its original glass/plastic

container.

Secondary Containment: Place the original vial into a clear, sealable plastic bag (e.g., Ziploc)

to prevent particulate dispersion if the glass breaks.

Labeling: Affix a hazardous waste tag.

Chemical Name: "FR180209 (ERK Inhibitor II Negative Control)"

Hazards: "Toxic, Irritant"

Constituents: "100% C₁₈H₁₂N₆O"

Disposal Action: Deposit into the Solid Chemical Waste Drum. This stream is typically routed

for high-temperature incineration.

Protocol B: Liquid Waste (Stock Solutions in DMSO)
Applicability: 10 mM stock solutions, aliquots in DMSO.[1]

Segregation: Do NOT mix with aqueous acids or oxidizers. DMSO can react violently with

strong acyl halides or oxidizers.

Collection: Transfer into a dedicated Organic Solvent Waste container (HDPE or Glass).

Note: If the solution contains halogenated solvents (e.g., Chloroform), use the

"Halogenated" waste stream. If pure DMSO/Ethanol, use "Non-Halogenated."

Rinsing: Triple-rinse the empty stock vial with a small volume of compatible solvent (e.g.,

Ethanol). Add the rinsate to the organic waste container.

Disposal Action: Cap tightly. Request pickup for Fuel Blending/Incineration.
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Protocol C: Trace Contaminated Consumables
Applicability: Pipette tips, Eppendorf tubes, weighing boats.

Evaporation (Optional): If tips contain residual volatile solvent, allow them to evaporate in a

fume hood before disposal (if local EHS permits).

Collection: Place in a rigid, puncture-resistant container labeled "Chemically Contaminated

Debris".

Distinction: Do not use the "Biohazard" (Red Bag) stream unless the compound was used

with infectious biological agents (cells/viruses). If used only with proteins/buffers, use the

Chemical Debris stream.

Disposal Action: Incineration is the preferred method to destroy the pharmacophore.

Emergency Response (Spills)
Small Spill (< 10 mL/mg):

PPE: Wear nitrile gloves, lab coat, and safety glasses.

Absorb: Use a chemical spill pad or paper towels.

Clean: Wipe the area with 70% Ethanol or Isopropanol (FR180209 is soluble in organic

solvents, poorly soluble in water).

Dispose: Place all cleanup materials into a sealed bag and treat as Solid Hazardous

Waste.

Skin Exposure: Wash immediately with soap and copious amounts of water for 15 minutes.

DMSO enhances skin permeability, potentially carrying the inhibitor into the bloodstream

rapidly.

Regulatory & Compliance Context
US (RCRA): While FR180209 is not explicitly P-listed or U-listed, it must be characterized by

the generator. Due to its biological activity (Aurora B inhibition), it meets the criteria for a
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"characteristic" hazardous waste (toxicity) if tested, or simply by "generator knowledge" of its

pharmacological potency.

EU (REACH): Dispose of in accordance with European Waste Catalogue (EWC) codes for

organic chemicals consisting of or containing dangerous substances (e.g., 16 05 06*).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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